Cas no 894036-14-7 (2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one)
2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-((6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-1-(piperidin-1-yl)ethanone
- 2-[(6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]-1-piperidin-1-ylethanone
- AKOS024653882
- 2-({6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one
- F2506-0058
- CCG-290739
- 894036-14-7
- 2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one
-
- Inchi: 1S/C18H19N5OS/c24-17(22-11-5-2-6-12-22)13-25-18-20-19-16-10-9-15(21-23(16)18)14-7-3-1-4-8-14/h1,3-4,7-10H,2,5-6,11-13H2
- InChI Key: UZCBOSOGOKUJEQ-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCCCC1)CSC1N2C(=NN=1)C=CC(C1=CC=CC=C1)=N2
Computed Properties
- Exact Mass: 353.13103142g/mol
- Monoisotopic Mass: 353.13103142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 88.7Ų
2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2506-0058-2μmol |
2-({6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one |
894036-14-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2506-0058-5μmol |
2-({6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one |
894036-14-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2506-0058-10μmol |
2-({6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one |
894036-14-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2506-0058-20μmol |
2-({6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one |
894036-14-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2506-0058-1mg |
2-({6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one |
894036-14-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2506-0058-2mg |
2-({6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one |
894036-14-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2506-0058-3mg |
2-({6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one |
894036-14-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2506-0058-4mg |
2-({6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one |
894036-14-7 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2506-0058-5mg |
2-({6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one |
894036-14-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2506-0058-10mg |
2-({6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one |
894036-14-7 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one
Comprehensive Analysis of 2-({6-phenyl-1,2,4-triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one (CAS No. 894036-14-7)
The compound 2-({6-phenyl-1,2,4-triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one, identified by its CAS No. 894036-14-7, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the class of triazolopyridazine derivatives, which are known for their diverse biological activities. The unique structural features of this compound, including the piperidin-1-yl and sulfanyl moieties, contribute to its potential applications in drug discovery and development.
In recent years, the scientific community has shown growing interest in triazolopyridazine-based compounds due to their promising pharmacological properties. Researchers are particularly intrigued by the sulfanyl linkage in 2-({6-phenyl-1,2,4-triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one, as it may enhance binding affinity to specific biological targets. This compound's CAS No. 894036-14-7 is frequently searched in academic databases, reflecting its relevance in modern medicinal chemistry.
The piperidin-1-yl group in this molecule is a common pharmacophore found in many FDA-approved drugs, which has led to increased scrutiny of its potential therapeutic applications. Studies suggest that derivatives of 2-({6-phenyl-1,2,4-triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one could exhibit activity against various enzymes or receptors, making them valuable candidates for further investigation. The compound's triazolopyridazine core is particularly noteworthy, as it may contribute to improved metabolic stability and bioavailability.
From a synthetic chemistry perspective, the preparation of 2-({6-phenyl-1,2,4-triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one presents interesting challenges and opportunities. The incorporation of the sulfanyl bridge between the triazolopyridazine and piperidin-1-yl segments requires careful optimization of reaction conditions. Researchers exploring this compound (referenced by CAS No. 894036-14-7) often investigate novel synthetic routes to improve yield and purity.
The pharmaceutical industry's current focus on targeted therapies has brought attention to specialized compounds like 2-({6-phenyl-1,2,4-triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one. Its structural complexity and potential for modification make it an attractive scaffold for developing new therapeutic agents. The presence of both phenyl and piperidin-1-yl groups in the molecule allows for diverse interactions with biological targets, which is a subject of ongoing research.
Analytical characterization of CAS No. 894036-14-7 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the structure of 2-({6-phenyl-1,2,4-triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one and ensuring its purity for research applications. The compound's unique spectral signatures, particularly those associated with the triazolopyridazine system, provide valuable data for structural elucidation.
In the context of current trends in drug discovery, the exploration of triazolopyridazine derivatives like 2-({6-phenyl-1,2,4-triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one aligns with the growing demand for novel heterocyclic compounds. The scientific literature contains numerous references to CAS No. 894036-14-7, indicating its importance in academic and industrial research settings. Future studies may focus on optimizing the pharmacological profile of this compound through strategic structural modifications.
The stability and solubility properties of 2-({6-phenyl-1,2,4-triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one are critical factors in its potential applications. Researchers investigating CAS No. 894036-14-7 often examine these physicochemical characteristics to assess the compound's suitability for various formulations. The balance between the lipophilic phenyl group and the more polar triazolopyridazine and piperidin-1-yl components creates interesting properties worth exploring.
As computational chemistry and molecular modeling become increasingly sophisticated, virtual screening of compounds like 2-({6-phenyl-1,2,4-triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one has gained prominence. The three-dimensional structure of this molecule, particularly the spatial arrangement of its sulfanyl linker and piperidin-1-yl group, makes it an interesting subject for docking studies and quantitative structure-activity relationship (QSAR) analyses.
The patent landscape surrounding triazolopyridazine derivatives including CAS No. 894036-14-7 reveals active research in this area. Several pharmaceutical companies have investigated similar structures for potential therapeutic applications, highlighting the commercial interest in this class of compounds. The specific combination of phenyl, triazolopyridazine, and piperidin-1-yl moieties in 2-({6-phenyl-1,2,4-triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one represents a unique pharmacophore worth protecting.
In conclusion, 2-({6-phenyl-1,2,4-triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one (CAS No. 894036-14-7) stands as a compelling example of modern medicinal chemistry. Its intricate structure featuring triazolopyridazine, sulfanyl, and piperidin-1-yl components offers numerous possibilities for scientific exploration. As research continues to uncover the potential of this compound, it may contribute significantly to the development of new therapeutic agents addressing unmet medical needs.
894036-14-7 (2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)